N-[3-(acetylamino)phenyl]-2-(2-methoxyethoxy)benzamide

• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol
• IUPAC Name: N-(3-acetamidophenyl)-2-(2-methoxyethoxy)benzamide
• InChI: InChI=1S/C18H20N2O4/c1-13(21)19-14-6-5-7-15(12-14)20-18(22)16-8-3-4-9-17(16)24-11-10-23-2/h3-9,12H,10-11H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: MIBPFNIRKIKTGL-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=CC(=C1)NC(=O)C2=CC=CC=C2OCCOC
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)C2=CC=CC=C2OCCOC

Description

N-[3-(acetylamino)phenyl]-2-(2-methoxyethoxy)benzamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is a key regulator of cellular energy homeostasis, which is activated by an increase in the AMP/ATP ratio. A-769662 has been shown to activate AMPK in vitro and in vivo, leading to a variety of physiological and biochemical effects.

Mechanism of Action

N-[3-(acetylamino)phenyl]-2-(2-methoxyethoxy)benzamide activates AMPK by binding to the regulatory subunit of the enzyme, leading to allosteric activation and increased phosphorylation of downstream targets. This results in increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis, as well as decreased lipogenesis and gluconeogenesis.
Biochemical and Physiological Effects:
N-[3-(acetylamino)phenyl]-2-(2-methoxyethoxy)benzamide has been shown to have a variety of biochemical and physiological effects, including:
- Activation of AMPK and downstream targets
- Increased glucose uptake and utilization
- Increased fatty acid oxidation and mitochondrial biogenesis
- Decreased lipogenesis and gluconeogenesis
- Anti-inflammatory effects
- Anti-tumor effects
- Anti-diabetic effects
- Improved insulin sensitivity
- Reduced hepatic glucose production

Advantages and Limitations for Lab Experiments

N-[3-(acetylamino)phenyl]-2-(2-methoxyethoxy)benzamide has several advantages for use in lab experiments, including its high potency and specificity for AMPK activation, as well as its ability to activate AMPK in vivo. However, there are also limitations to its use, including its potential toxicity and off-target effects.

Future Directions

There are several potential future directions for research on N-[3-(acetylamino)phenyl]-2-(2-methoxyethoxy)benzamide and AMPK activation, including:
- Identification of novel AMPK activators with improved potency and specificity
- Study of the effects of AMPK activation on aging and age-related diseases
- Investigation of the role of AMPK in cancer metabolism and the development of anti-cancer therapies
- Development of AMPK-targeted therapeutics for the treatment of metabolic diseases such as diabetes and obesity.

Synthesis Methods

N-[3-(acetylamino)phenyl]-2-(2-methoxyethoxy)benzamide can be synthesized using a multi-step process involving several chemical reactions. The synthesis begins with the reaction of 3-nitroacetanilide with 4-methoxyphenylboronic acid in the presence of a palladium catalyst to form 3-(4-methoxyphenyl)-3-oxopropanenitrile. The nitrile group is then reduced to an amine using lithium aluminum hydride, followed by acetylation with acetic anhydride to form N-[3-(acetylamino)phenyl]-3-(4-methoxyphenyl)propanamide. The final step involves the reaction of this compound with 2-(2-methoxyethoxy)benzoyl chloride in the presence of triethylamine to form N-[3-(acetylamino)phenyl]-2-(2-methoxyethoxy)benzamide.

Scientific Research Applications

N-[3-(acetylamino)phenyl]-2-(2-methoxyethoxy)benzamide has been widely used in scientific research to study the role of AMPK in various physiological and pathological conditions. It has been shown to have anti-inflammatory, anti-tumor, and anti-diabetic effects, as well as improving insulin sensitivity and reducing hepatic glucose production. N-[3-(acetylamino)phenyl]-2-(2-methoxyethoxy)benzamide has also been used to study the effects of AMPK activation on mitochondrial function, autophagy, and lipid metabolism.